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Introduction

Ethyl ethoxyacetate (CAS No. 817-95-8) is a colorless liquid with a characteristic fruity odor,

utilized as a solvent in various industrial applications, including the formulation of paints,

coatings, and adhesives.[1][2] Its favorable properties, such as moderate volatility and good

solubility for a range of organic compounds, also make it a relevant substance in research and

development, including pharmaceutical applications.[2][3] This guide provides an in-depth

overview of the safety data for ethyl ethoxyacetate, compiled from various safety data sheets

(SDS) to ensure safe handling and use in a laboratory setting.

Hazard Identification and Classification
Ethyl ethoxyacetate is classified as a flammable liquid.[4][5][6] It is considered hazardous by

the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200).[4]

GHS Classification:

Flammable liquids: Category 3[4][5]

Signal Word: Warning[4][5]

Hazard Statements:
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H226: Flammable liquid and vapor[5][6]

Precautionary Statements:

P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.

No smoking.[7]

P233: Keep container tightly closed.[7]

P240: Ground/bond container and receiving equipment.[8]

P241: Use explosion-proof electrical/ventilating/lighting equipment.[8]

P242: Use only non-sparking tools.[8]

P243: Take precautionary measures against static discharge.[8]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[8]

P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water/shower.[7]

P370+P378: In case of fire: Use dry sand, dry chemical, or alcohol-resistant foam to

extinguish.[7]

P403+P235: Store in a well-ventilated place. Keep cool.[7]

P501: Dispose of contents/container to an approved waste disposal plant.[7]

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of ethyl
ethoxyacetate.
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Property Value Reference

Molecular Formula C₆H₁₂O₃ [3][5]

Molecular Weight 132.16 g/mol [3][5][9]

Appearance Clear, colorless liquid [1][4][10]

Odor Fruity, sweet [1][2][3]

Boiling Point
156 °C (312.8 °F) at 760

mmHg
[4][10]

Flash Point
48 °C (118.4 °F) - 50 °C (122

°F) (closed cup)
[4]

Density 0.970 - 0.975 g/mL at 25 °C [4][10]

Vapor Density 4.56 [4]

Water Solubility Insoluble/Slightly soluble [1][4]

Refractive Index n20/D 1.402 [10]

Toxicological Information
Detailed toxicological studies for ethyl ethoxyacetate are limited.[9] However, the available

information suggests a low acute toxicity profile.[3][11] May cause skin, eye, and respiratory

tract irritation.[3][4]
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Effect Observation Reference

Acute Toxicity
No acute toxicity information is

available for this product.
[4]

Skin Corrosion/Irritation May cause skin irritation. [3][4]

Eye Damage/Irritation May cause eye irritation. [3][4]

Respiratory Irritation
Inhalation of vapors may

cause respiratory irritation.
[3][9]

Carcinogenicity

Not listed as a carcinogen by

NTP, IARC, ACGIH, or CA

Prop 65.

[1]

Symptoms of overexposure may include headache, dizziness, tiredness, nausea, and vomiting.

[4]

Experimental Protocols
The provided Safety Data Sheets are summary documents and do not contain detailed

experimental protocols for the determination of physical and chemical properties. These

properties are typically determined using standardized methods, such as those established by

the OECD (Organisation for Economic Co-operation and Development) or ASTM (American

Society for Testing and Materials). For instance, flash point is commonly determined using a

closed-cup method like the Pensky-Martens or Cleveland open-cup method.

Handling and Storage Procedures
Handling:

Avoid contact with skin and eyes.[9]

Do not breathe mist, vapors, or spray.[4][8]

Use only in a well-ventilated area, preferably in a chemical fume hood.[3][11]

Keep away from heat, sparks, open flames, and other ignition sources.[4][7]
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Use non-sparking tools and explosion-proof equipment.[4][8]

Take precautionary measures against static discharge.[4]

Ground and bond containers when transferring material.[8]

Wash hands thoroughly after handling.[11]

Wear appropriate personal protective equipment (PPE).[3]

Storage:

Store in a cool, dry, well-ventilated place.[4][11]

Keep the container tightly closed.[4][9]

Store away from incompatible materials such as strong oxidizing agents, acids, and bases.

[4][8][9]

Store in a flammables area.[4][8]

Exposure Controls and Personal Protective
Equipment
Engineering Controls:

Ensure adequate ventilation, especially in confined areas.[4] Use of local exhaust ventilation

is recommended.[7] Facilities should be equipped with an eyewash station and a safety

shower.[11]

Personal Protective Equipment (PPE): A risk assessment should be conducted to determine

the appropriate PPE for specific tasks. The following provides general guidance.
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Personal Protective Equipment (PPE)

Core PPE Requirement

Eye and Face Protection
(Safety glasses with side-shields

 or chemical safety goggles)

Skin Protection
(Chemical-resistant gloves,

 lab coat)

Respiratory Protection
(Use in well-ventilated area.

Respirator if ventilation is inadequate)

Click to download full resolution via product page

Caption: General Personal Protective Equipment (PPE) recommendations for handling ethyl
ethoxyacetate.

Eye/Face Protection: Wear safety glasses with side-shields conforming to EN166 or NIOSH-

approved safety goggles.[4][9]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to

prevent skin exposure.[4][11] A lab coat should be worn.[3]

Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA or European

Standard EN 149 approved respirator.[8][11]

First-Aid Measures
Immediate medical attention should be sought for all exposures.
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Exposure Route

Inhalation:
- Move to fresh air.

- If not breathing, give artificial respiration.

Skin Contact:
- Immediately remove contaminated clothing.

- Wash skin with soap and plenty of water for at least 15 minutes.

Eye Contact:
- Rinse immediately with plenty of water for at least 15 minutes,

 also under the eyelids.

Ingestion:
- Do NOT induce vomiting.
- Rinse mouth with water.

Click to download full resolution via product page

Caption: Summary of first-aid procedures for different exposure routes to ethyl ethoxyacetate.

Inhalation: Remove the victim to fresh air. If breathing is difficult or has stopped, provide

artificial respiration. Get medical attention.[4][9]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.[4] Get medical attention if irritation develops or

persists.[11]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[4] Get medical attention.[4]

Ingestion: Do NOT induce vomiting.[4] Rinse mouth with water. Never give anything by

mouth to an unconscious person. Get immediate medical attention.[9]
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Fire and Explosion Data
Ethyl ethoxyacetate is a flammable liquid and its vapor can form explosive mixtures with air.[4]

Vapors may travel to a source of ignition and flash back.[4]

Property Value Reference

Flash Point
48 °C (118.4 °F) - 50 °C (122

°F) (closed cup)
[4]

Flammability Flammable liquid and vapor [4][5]

Explosion Limits No data available [4]

Suitable Extinguishing Media

Water spray, carbon dioxide

(CO₂), dry chemical, alcohol-

resistant foam.

[4][9]

Unsuitable Extinguishing

Media
No information available. [4]

Hazardous Combustion

Products

Carbon monoxide (CO),

Carbon dioxide (CO₂)
[1][4]

Fire-Fighting Procedures:

Wear a self-contained breathing apparatus (SCBA) and full protective gear.[4]

Use water spray to cool unopened containers.[6]

Accidental Release Measures
Evacuate personnel to a safe area.[9]

Remove all sources of ignition.[4]

Ensure adequate ventilation.[4]

Wear appropriate personal protective equipment.[9]
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Contain the spill with inert material (e.g., sand, earth, vermiculite) and place it in a suitable

container for disposal.[11][12]

Prevent the product from entering drains.[9]

Stability and Reactivity
Reactivity: No information available.[4]

Chemical Stability: Stable under normal conditions.[4][9]

Conditions to Avoid: Keep away from open flames, hot surfaces, and sources of ignition.[4][8]

Incompatible products.[8]

Incompatible Materials: Strong oxidizing agents, acids, and bases.[4][8][9]

Hazardous Decomposition Products: Carbon monoxide and carbon dioxide.[1][4]

Hazardous Polymerization: Does not occur.[4][8]

Disposal Considerations
Dispose of contents and container in accordance with local, regional, national, and international

regulations.[4] The product may be burned in a chemical incinerator equipped with an

afterburner and scrubber.[9]

This document is intended to provide a comprehensive overview of the safety information for

ethyl ethoxyacetate based on currently available data. It is crucial for all personnel handling

this chemical to be thoroughly familiar with its potential hazards and to adhere strictly to the

recommended safety procedures. Always refer to the specific Safety Data Sheet provided by

the supplier before use.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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